5,7-dimethyl-3-(2-propyn-1-ylthio)[1,2,4]triazolo[4,3-a]pyrimidine

• IUPAC Name: 5,7-dimethyl-3-prop-2-ynylsulfanyl-[1,2,4]triazolo[4,3-a]pyrimidine
• InChI: InChI=1S/C10H10N4S/c1-4-5-15-10-13-12-9-11-7(2)6-8(3)14(9)10/h1,6H,5H2,2-3H3
• InChI Key: IVNJHAGTZMOPLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NN=C(N12)SCC#C)C
• Molecular Formula: C10H10N4S
• Molecular Weight: 218.28 g/mol

Description

5,7-dimethyl-3-(2-propyn-1-ylthio)[1,2,4]triazolo[4,3-a]pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the triazolopyrimidine family and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5,7-dimethyl-3-(2-propyn-1-ylthio)[1,2,4]triazolo[4,3-a]pyrimidine is not fully understood. However, it is believed to act by disrupting bacterial cell walls and membranes, leading to cell death. Additionally, it has been shown to bind to metal ions, leading to changes in fluorescence intensity.
Biochemical and Physiological Effects:
5,7-dimethyl-3-(2-propyn-1-ylthio)[1,2,4]triazolo[4,3-a]pyrimidine has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of bacterial strains and to induce apoptosis in cancer cells. Additionally, it has been studied for its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of 5,7-dimethyl-3-(2-propyn-1-ylthio)[1,2,4]triazolo[4,3-a]pyrimidine is its potential use as an antimicrobial agent. It has been shown to exhibit activity against various bacterial strains, making it a promising candidate for the development of new antibiotics. However, its use is limited by its potential toxicity and side effects.

Future Directions

There are several future directions for the study of 5,7-dimethyl-3-(2-propyn-1-ylthio)[1,2,4]triazolo[4,3-a]pyrimidine. One direction is the development of new antimicrobial agents based on this compound. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions, and further research in this area could lead to the development of new diagnostic tools. Finally, the study of the biochemical and physiological effects of this compound could lead to the development of new therapies for various diseases.

Synthesis Methods

The synthesis of 5,7-dimethyl-3-(2-propyn-1-ylthio)[1,2,4]triazolo[4,3-a]pyrimidine involves the reaction of 2-propyn-1-ylthio-1H-1,2,4-triazole with 3,5-dimethylpyridine-2,4-diamine in the presence of a catalyst. The reaction takes place under reflux conditions in a solvent such as ethanol or acetonitrile. The resulting compound is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

5,7-dimethyl-3-(2-propyn-1-ylthio)[1,2,4]triazolo[4,3-a]pyrimidine has been studied for its potential applications in various scientific fields. It has been shown to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.